Cas no 61633-18-9 (4,7,10,13-Tetraoxahexadecanedioic acid, dimethyl ester)
61633-18-9 structure
Product Name:4,7,10,13-Tetraoxahexadecanedioic acid, dimethyl ester
CAS No:61633-18-9
MF:C14H26O8
MW:322.351445674896
CID:471995
PubChem ID:71393923
Update Time:2025-04-19
4,7,10,13-Tetraoxahexadecanedioic acid, dimethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 4,7,10,13-Tetraoxahexadecanedioic acid, dimethyl ester
- methyl 3-[2-[2-[2-(3-methoxy-3-oxopropoxy)ethoxy]ethoxy]ethoxy]propanoate
- 61633-18-9
- Dimethyl 4,7,10,13-tetraoxahexadecane-1,16-dioate
- DTXSID20815658
-
- Inchi: 1S/C14H26O8/c1-17-13(15)3-5-19-7-9-21-11-12-22-10-8-20-6-4-14(16)18-2/h3-12H2,1-2H3
- InChI Key: INVMPVBPAXMLOY-UHFFFAOYSA-N
- SMILES: O(CCOCCC(=O)OC)CCOCCOCCC(=O)OC
Computed Properties
- Exact Mass: 322.16278
- Monoisotopic Mass: 322.16276778g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 22
- Rotatable Bond Count: 17
- Complexity: 254
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.7
- Topological Polar Surface Area: 89.5Ų
Experimental Properties
- PSA: 89.52
4,7,10,13-Tetraoxahexadecanedioic acid, dimethyl ester Related Literature
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
61633-18-9 (4,7,10,13-Tetraoxahexadecanedioic acid, dimethyl ester) Related Products
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